[3-Fluoro-4-(2-methoxyethoxy)phenyl]methanamine
Overview
Description
[3-Fluoro-4-(2-methoxyethoxy)phenyl]methanamine is a useful research compound. Its molecular formula is C10H14FNO2 and its molecular weight is 199.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Applications
- Synthesis of Fluorinated Compounds: Research on the practical synthesis of fluorinated biphenyls, such as 2-Fluoro-4-bromobiphenyl, highlights the importance of fluorinated compounds in manufacturing materials like flurbiprofen, a non-steroidal anti-inflammatory and analgesic material. The development of efficient synthesis methods for these compounds is crucial for their application in large-scale production, emphasizing the relevance of fluorinated compounds in pharmaceutical manufacturing and organic chemistry (Qiu et al., 2009).
Diagnostic and Therapeutic Applications
- Molecular Imaging: Fluorinated compounds, like [18F]Fluoro-3,4-dihydroxyphenyl-L-alanine (FDOPA), play a significant role in positron emission tomography (PET) imaging for studying diseases such as Parkinson’s. These compounds allow for the non-invasive monitoring of disease progression and the evaluation of therapeutic interventions, demonstrating the critical role of fluorinated molecules in diagnostic imaging and neuroscience (Kumakura & Cumming, 2009).
Potential Anticancer Applications
- Anticancer Activity of Fluorinated Compounds: Research into copper(II) complexes with non-steroidal anti-inflammatory drugs (NSAIDs) and phenanthroline shows that fluorinated compounds can exhibit significant anticancer activity. These studies suggest that the structural features of fluorinated compounds, including those related to [3-Fluoro-4-(2-methoxyethoxy)phenyl]methanamine, could be explored for developing new anticancer therapies (Šimunková et al., 2019).
Environmental and Analytical Chemistry
- Environmental Analysis: The study of electron impact and electron capture negative ionization mass spectra of polybrominated diphenyl ethers and their methoxylated derivatives provides insight into the environmental analysis of halogenated compounds. This research underlines the importance of fluorinated and other halogenated compounds in environmental science, particularly in the detection and analysis of environmental pollutants (Hites, 2008).
Properties
IUPAC Name |
[3-fluoro-4-(2-methoxyethoxy)phenyl]methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14FNO2/c1-13-4-5-14-10-3-2-8(7-12)6-9(10)11/h2-3,6H,4-5,7,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNHJHPYOVJOBHC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=C(C=C(C=C1)CN)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.